Cas no 1291656-88-6 (4-(5-bromo-2-methoxyphenyl)butan-2-amine)

• Product Name: 4-(5-bromo-2-methoxyphenyl)butan-2-amine
• CAS No: 1291656-88-6
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5878723
• PubChem ID: 61530862
• Update Time: 2025-05-19

4-(5-bromo-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 5-bromo-2-methoxy-α-methyl-
• 4-(5-bromo-2-methoxyphenyl)butan-2-amine
• CS-0276531
• EN300-1896838
• AKOS010792804
• 1291656-88-6

• Inchi： 1S/C11H16BrNO/c1-8(13)3-4-9-7-10(12)5-6-11(9)14-2/h5-8H,3-4,13H2,1-2H3
• InChI Key： OGXYBDFAUTURMV-UHFFFAOYSA-N
• SMILES： C1(CCC(C)N)=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 321.8±32.0 °C(Predicted)
• pka: 10.53±0.35(Predicted)

Additional information on 4-(5-bromo-2-methoxyphenyl)butan-2-amine

4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine: A Comprehensive Overview

4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine (CAS No. 1291656-88-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as a building block for advanced materials.

The molecular structure of 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine consists of a butanamine backbone attached to a substituted phenyl ring. The phenyl group is substituted with a bromine atom at the 5-position and a methoxy group at the 2-position, which imparts distinct electronic and steric properties to the molecule. This arrangement makes it highly reactive in various chemical transformations, making it an ideal candidate for synthetic chemistry.

Recent studies have highlighted the role of 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine in the development of novel therapeutic agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the context of anticancer and anti-inflammatory agents. The bromine substituent on the phenyl ring facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups that can enhance bioavailability and target specificity.

In addition to its pharmaceutical applications, 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine has been investigated for its role in materials science. Its amine functionality makes it suitable for polymer synthesis, where it can serve as a cross-linking agent or a monomer in polyurethane production. Recent advancements in green chemistry have also led to the exploration of this compound as a catalyst in asymmetric synthesis, offering environmentally friendly alternatives to traditional methods.

The synthesis of 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the Friedel-Crafts alkylation of bromobenzene derivatives followed by amination steps using reagents like ammonia or primary amides. Optimization of these steps has been a focus of recent research, with studies demonstrating improved efficiency through the use of microwave-assisted synthesis and catalytic systems.

From an environmental standpoint, 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine has been evaluated for its biodegradability and ecotoxicological profile. Initial assessments suggest that it exhibits moderate biodegradation under aerobic conditions, though further studies are required to fully understand its environmental impact and potential for sustainable use.

In conclusion, 4-(5-Bromo-2-Methoxyphenyl)Butan-2-Amine (CAS No. 1291656-88-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an exciting area of ongoing research, promising advancements in drug discovery, materials innovation, and sustainable chemical processes.